molecular formula C14H15F2NO2 B8277590 1-Acetyl-4-(2,5-difluorobenzoyl)piperidine

1-Acetyl-4-(2,5-difluorobenzoyl)piperidine

Cat. No.: B8277590
M. Wt: 267.27 g/mol
InChI Key: XGQXBCBOPIPTBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-4-(2,5-difluorobenzoyl)piperidine is a useful research compound. Its molecular formula is C14H15F2NO2 and its molecular weight is 267.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15F2NO2

Molecular Weight

267.27 g/mol

IUPAC Name

1-[4-(2,5-difluorobenzoyl)piperidin-1-yl]ethanone

InChI

InChI=1S/C14H15F2NO2/c1-9(18)17-6-4-10(5-7-17)14(19)12-8-11(15)2-3-13(12)16/h2-3,8,10H,4-7H2,1H3

InChI Key

XGQXBCBOPIPTBH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC(CC1)C(=O)C2=C(C=CC(=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 100 g of 1-acetyl-4-piperidine carboxylic acid chloride in 500 ml of 1,4-difluorobenzene was added in aliquots, 211 g of anhydrous aluminum chloride. The mixture was stirred at reflux under nitrogen for 3 hrs and allowed to cool to room temperature. The mixture was poured into ice and extracted twice with ethyl acetate. The extracts were washed with saturated sodium bicarbonate solution and dried over anhydrous potassium carbonate. Filtration followed by evaporation of the solvent provided an oil which crystallized on standing. The solid was washed with cyclohexane and dried to provide 73.3 g (52.1%) of 1-acetyl-4-(2,5-difluorobenzoyl)piperidine: mp 82°-87° C. Recrystallization from a mixture of isopropyl alcohol, diisopropyl ether and hexane provided product with mp 93°-95° C.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
211 g
Type
reactant
Reaction Step Two

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